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3,5-Dimethylphenyl acetate (CAS No. 877-82-7) is an aromatic ester with the molecular
formula C10H1202.[1][2][3] Structurally, it consists of a phenyl ring substituted with two methyl
groups at the 3 and 5 positions, and an acetate functional group attached via an ester linkage.
This compound, with a molecular weight of approximately 164.20 g/mol , typically presents as a
colorless to pale yellow liquid with a characteristically sweet and pleasant odor.[1][2][3][4]

While not extensively documented for specific biological mechanisms, its true value in the
scientific community lies in its role as a versatile building block and intermediate in organic
synthesis.[1][4] The 3,5-dimethylphenyl moiety is a structural component in molecules
investigated for various therapeutic applications, including the inhibition of melanin production
and as part of GnRH receptor antagonists.[1][5] Understanding its core physical properties is
therefore paramount for its effective use in reaction design, purification, and formulation within
research and development settings. This guide provides a detailed examination of these
properties, the methodologies for their determination, and the scientific rationale behind these
experimental choices.

Core Physicochemical Properties
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A precise understanding of a compound's physical properties is fundamental for its application
in a laboratory setting. These parameters dictate choices for reaction conditions, purification
strategies (e.qg., distillation, crystallization), and analytical method development. The key
physical properties of 3,5-Dimethylphenyl acetate are summarized below.

Property Value Source(s)
CAS Number 877-82-7 [1][3][6]
Molecular Formula C10H1202 [1112][3][6]
Molecular Weight 164.20 g/mol [11[2][3][6]
Appearance Colorless to pale yellow liquid [4]

Odor Sweet, pleasant [4]

Boiling Point ~237°C (estimate) [3]

Density ~1.062 g/mL (estimate) [3]
Refractive Index (n20/D) ~1.5070 (estimate) [3]

- Moderately soluble in water;
Solubility _ _ [4]
soluble in organic solvents

Experimental Determination of Key Physical
Properties

The data presented above are derived from a combination of experimental and estimated
values. For rigorous scientific application, particularly in drug development where standards are
exacting, in-house validation of these properties is crucial. The following sections detail the
standardized protocols for these determinations.

Boiling Point Determination

Expertise & Experience: The boiling point is a critical indicator of a substance's volatility and is
essential for designing purification protocols like distillation. The choice of method, such as
distillation under reduced pressure, is often employed for high-boiling-point compounds to
prevent thermal decomposition.
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Methodology: Simple Distillation at Atmospheric Pressure

o Apparatus Setup: Assemble a simple distillation apparatus using a round-bottom flask, a
distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glass
joints are properly sealed.

o Sample Preparation: Place a sample of 3,5-Dimethylphenyl acetate and a few boiling chips
into the round-bottom flask.

» Heating: Gently heat the flask using a heating mantle.

o Observation: Record the temperature at which a steady stream of distillate is collected in the
receiving flask. This temperature is the boiling point. The thermometer bulb must be
positioned just below the side arm of the distillation head to ensure an accurate reading of
the vapor temperature.

» Validation: The observed boiling point should be corrected for atmospheric pressure if it
deviates significantly from standard pressure (760 mmHg).

Workflow for Boiling Point Determination

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b2364443/docs?utm_src=pdf-body#introduction-the-molecular-profile-of-3-5-dimethylphenyl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2364443?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

f Apparatus Setup A

[Assemble Distillation Apparatus)

Add Sample & Boiling Chips
\- J

Distillation Process

y

[Gently Heat Flask)
[Observe for Distillation)
Gecord Stable Temperature)

- J

Validation
4

[Correct for Atmospheric Pressure)

Click to download full resolution via product page

Caption: Workflow for determining the boiling point via simple distillation.

Density and Refractive Index Measurement

Expertise & Experience: Density is a fundamental property used in quality control and for
converting mass to volume. The refractive index is a measure of how light propagates through
the substance and is a highly sensitive indicator of purity. Both are typically measured at a
standard temperature (e.g., 20°C or 25°C) for comparability.
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Methodology: Pycnometry and Refractometry

o Temperature Equilibration: Allow the sample of 3,5-Dimethylphenyl acetate to equilibrate to
a constant temperature (e.g., 20°C) in a water bath.

e Density Measurement (Pycnometer):
o Weigh a clean, dry pycnometer (a flask with a specific, known volume).
o Fill the pycnometer with the temperature-equilibrated sample and weigh it again.

o The density is calculated by dividing the mass of the sample by the known volume of the
pycnometer.

» Refractive Index Measurement (Abbe Refractometer):

o Calibrate the refractometer using a standard of known refractive index (e.g., distilled
water).

o Apply a small drop of the temperature-equilibrated sample to the prism of the
refractometer.

o Close the prism and allow the temperature to stabilize.

o Adjust the instrument to bring the dividing line between the light and dark fields into sharp
focus at the crosshairs.

o Read the refractive index from the instrument's scale.

Workflow for Density and Refractive Index Measurement

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b2364443/docs?utm_src=pdf-body#introduction-the-molecular-profile-of-3-5-dimethylphenyl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2364443?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Density (Pycnometer)

Weigh Empty Fill & Weigh Calculate:
Pycnometer Pycnometer Mass / Volume

Refractive Index (Refractometer)

Calibrate Apply Sample Read Value
Instrument to Prism

Equilibrate Sample
to 20°C

Click to download full resolution via product page

Caption: Parallel workflows for measuring density and refractive index.

Spectroscopic & Analytical Characterization

The identity and purity of a compound are its most critical physical characteristics in a research
context. A combination of spectroscopic techniques provides a definitive "fingerprint.”

Trustworthiness: A multi-technique approach ensures a self-validating system. For instance, the
molecular weight determined by Mass Spectrometry must be consistent with the structure
elucidated by NMR.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecule
and its fragments. For 3,5-Dimethylphenyl acetate, electron ionization (EI) mass spectrometry
would show a molecular ion peak ([M]*") at m/z 164, confirming its molecular weight.[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR are indispensable for confirming the carbon-hydrogen framework.

e 1H NMR: The spectrum is expected to show distinct singlets for the aromatic protons, the two
equivalent aryl methyl groups, and the acetyl methyl group, with integrations corresponding
to the number of protons.[1]

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b2364443/docs?utm_src=pdf-body-img#introduction-the-molecular-profile-of-3-5-dimethylphenyl-acetate
https://www.benchchem.com/product/b2364443/docs?utm_src=pdf-body#introduction-the-molecular-profile-of-3-5-dimethylphenyl-acetate
https://www.benchchem.com/product/b2364443
https://pubchem.ncbi.nlm.nih.gov/compound/578922
https://www.benchchem.com/product/b2364443
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2364443?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 13C NMR: The spectrum will show unique signals for the carbonyl carbon, the different
aromatic carbons (ipso, ortho, meta, para positions relative to the ester), and the methyl
carbons, confirming the molecular symmetry and structure.[1][7]

Infrared (IR) Spectroscopy

IR spectroscopy identifies the functional groups present in the molecule. The IR spectrum of
3,5-Dimethylphenyl acetate will exhibit characteristic absorption bands:

e Astrong C=0 (carbonyl) stretch for the ester group, typically around 1735-1750 cm~1.[1]
e C-O stretching vibrations in the 1000-1300 cm~! region.[1]

e Aromatic C=C stretching vibrations in the 1450-1600 cm~? region and C-H stretches above
3000 cm~1.[1]

General Workflow for Analytical Characterization

3,5-Dimethylphenyl Acetate Sample
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Caption: Integrated workflow for the spectroscopic confirmation of the compound.
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Synthesis and Safety Considerations
Synthetic Context

3,5-Dimethylphenyl acetate is most commonly synthesized via the direct esterification of 3,5-
dimethylphenol with acetic anhydride.[1][3][8] This reaction is typically straightforward but
understanding the starting materials and potential side products is crucial for interpreting
analytical data and assessing purity.

Protocol: Synthesis via Acylation

Reactant Charging: In a fume hood, charge a round-bottom flask with 3,5-dimethylphenol
(1.0 eq) and acetic anhydride (~2.0 eq).[8]

o Reaction: Reflux the mixture for 1-2 hours.[8]

» Workup: After cooling, the mixture is poured into water and extracted with an organic solvent
like methylene chloride.[8]

 Purification: The organic phase is washed with an aqueous base (e.g., sodium hydroxide
solution) to remove unreacted phenol, followed by water. The solvent is then removed under
reduced pressure to yield the crude product.[8] Further purification can be achieved by
vacuum distillation.

Safety and Handling

While a comprehensive Safety Data Sheet (SDS) should always be consulted, general safety
precautions are necessary.

e Hazards: The compound may cause skin irritation and poses health risks if inhaled or
ingested.[4] It is classified as Harmful if swallowed (H302).[3]

e Handling: Always handle in a well-ventilated area or fume hood. Wear appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat.[9]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place, away from
strong oxidizing agents.[9]
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Conclusion

3,5-Dimethylphenyl acetate is a valuable chemical intermediate whose utility in research and
development is underpinned by its distinct physical and chemical properties. This guide has
provided a comprehensive overview of its key characteristics, from macroscopic properties like
boiling point and density to the microscopic details revealed by spectroscopic analysis. The
experimental protocols and workflows described herein offer a framework for the rigorous, in-
house validation required for high-level scientific applications. A thorough understanding and
application of this knowledge are essential for any researcher utilizing this compound in the
synthesis of novel molecules for drug discovery and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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